Cas no 89914-51-2 (Lithium, (2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-)

Lithium, (2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)- structure
89914-51-2 structure
Product Name:Lithium, (2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
CAS No:89914-51-2
MF:C11H11LiN2O
MW:194.158842325211
CID:585317
PubChem ID:71326882
Update Time:2025-04-19

Lithium, (2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Lithium, (2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
    • lithium,1,5-dimethyl-2-phenyl-4H-pyrazol-4-id-3-one
    • DTXSID00756010
    • 89914-51-2
    • Lithium 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-ide
    • Inchi: 1S/C11H11N2O.Li/c1-9-8-11(14)13(12(9)2)10-6-4-3-5-7-10;/h3-7H,1-2H3;/q-1;+1
    • InChI Key: CSWDGHXRMFFCQI-UHFFFAOYSA-N
    • SMILES: O=C1[C-]=C(C)N(C)N1C1C=CC=CC=1.[Li+]

Computed Properties

  • Exact Mass: 194.10314141g/mol
  • Monoisotopic Mass: 194.10314141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.6Ų
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